methyl 6-cyclopentyl-2-methyl-5-oxo-5,6-dihydro-1,6-naphthyridine-3-carboxylate

• IUPAC Name: methyl 6-cyclopentyl-2-methyl-5-oxo-1,6-naphthyridine-3-carboxylate
• InChI: InChI=1S/C16H18N2O3/c1-10-12(16(20)21-2)9-13-14(17-10)7-8-18(15(13)19)11-5-3-4-6-11/h7-9,11H,3-6H2,1-2H3
• InChI Key: LOHYOGYVSFCRRV-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C2C(=N1)C=CN(C2=O)C3CCCC3)C(=O)OC
• Molecular Formula: C16H18N2O3
• Molecular Weight: 286.33 g/mol

Description

Methyl 6-cyclopentyl-2-methyl-5-oxo-5,6-dihydro-1,6-naphthyridine-3-carboxylate is a chemical compound that has gained significant attention in the scientific community due to its potential applications in medicinal chemistry. This compound belongs to the class of naphthyridine carboxylates, which have been extensively studied for their biological activities.

Mechanism of Action

The mechanism of action of methyl 6-cyclopentyl-2-methyl-5-oxo-5,6-dihydro-1,6-naphthyridine-3-carboxylate is not fully understood. However, it has been reported to inhibit the activity of certain enzymes and proteins that are involved in the pathogenesis of various diseases. For example, it has been shown to inhibit the activity of acetylcholinesterase, which is involved in the degradation of acetylcholine in the brain and is a target for the treatment of Alzheimer's disease.
Biochemical and Physiological Effects:
Methyl 6-cyclopentyl-2-methyl-5-oxo-5,6-dihydro-1,6-naphthyridine-3-carboxylate has been reported to exhibit several biochemical and physiological effects. It has been shown to induce apoptosis (programmed cell death) in cancer cells, inhibit the growth of bacteria and fungi, and reduce inflammation in animal models. In addition, it has been reported to improve cognitive function and memory in animal models of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

Methyl 6-cyclopentyl-2-methyl-5-oxo-5,6-dihydro-1,6-naphthyridine-3-carboxylate has several advantages for lab experiments. It is relatively easy to synthesize and purify, and its biological activities can be easily tested in vitro and in vivo. However, its limitations include its low solubility in water and its potential toxicity at high doses.

Future Directions

There are several future directions for the research on methyl 6-cyclopentyl-2-methyl-5-oxo-5,6-dihydro-1,6-naphthyridine-3-carboxylate. One direction is to investigate its potential as a therapeutic agent for various diseases, such as Alzheimer's disease, Parkinson's disease, and cancer. Another direction is to optimize its synthesis method to improve its yield and purity. Furthermore, the development of new derivatives of methyl 6-cyclopentyl-2-methyl-5-oxo-5,6-dihydro-1,6-naphthyridine-3-carboxylate with improved biological activities and pharmacokinetic properties is also a promising direction for future research.

Synthesis Methods

The synthesis of methyl 6-cyclopentyl-2-methyl-5-oxo-5,6-dihydro-1,6-naphthyridine-3-carboxylate involves the reaction of 6-cyclopentyl-2-methyl-5-nitro-1,6-naphthyridine-3-carboxylic acid with methylamine and subsequent reduction of the nitro group to the amino group. The resulting compound is then esterified with methyl chloroformate to obtain the final product. This synthesis method has been reported in several scientific publications and has been optimized for high yield and purity.

Scientific Research Applications

Methyl 6-cyclopentyl-2-methyl-5-oxo-5,6-dihydro-1,6-naphthyridine-3-carboxylate has been extensively studied for its potential applications in medicinal chemistry. It has been reported to exhibit a wide range of biological activities, including antibacterial, antifungal, antiviral, and anticancer properties. Several studies have also investigated its potential as a therapeutic agent for various diseases, such as Alzheimer's disease, Parkinson's disease, and diabetes.